Cas no 681477-01-0 (4,6-Isoquinolinediol, 1,2,3,4-tetrahydro-7-methoxy-1,2-dimethyl- (9CI))

• Product name: 4,6-Isoquinolinediol, 1,2,3,4-tetrahydro-7-methoxy-1,2-dimethyl- (9CI)
• CAS No: 681477-01-0
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 1020979
• PubChem ID: 2752327

4,6-Isoquinolinediol, 1,2,3,4-tetrahydro-7-methoxy-1,2-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,6-Isoquinolinediol, 1,2,3,4-tetrahydro-7-methoxy-1,2-dimethyl- (9CI)
• 7-methoxy-1,2-dimethyl-3,4-dihydro-1H-isoquinoline-4,6-diol
• 4,6-isoquinolinediol,1,2,3,4-tetrahydro-7-methoxy-1,2-dimethyl-
• AKOS004901997
• 681477-01-0
• 4,6-ISOQUINOLINEDIOL, 1,2,3,4-TETRAHYDRO-7-METHOXY-1,2-DIMETHYL-
• DB-272267

• Inchi： InChI=1S/C12H17NO3/c1-7-8-5-12(16-3)10(14)4-9(8)11(15)6-13(7)2/h4-5,7,11,14-15H,6H2,1-3H3
• InChI Key： QYKJYRWPFATDSA-UHFFFAOYSA-N
• SMILES： CC1C2=CC(=C(C=C2C(CN1C)O)O)OC

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.9Ų